6-Bromobenzo[d]isoxazol-3-amine
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Overview
Description
6-Bromobenzo[d]isoxazol-3-amine is a useful research compound. Its molecular formula is C7H5BrN2O and its molecular weight is 213.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Non-Covalent Interactions and Crystal Structure
6-Bromobenzo[d]isoxazol-3-amine plays a significant role in binding with carboxylic acid derivatives. Studies have focused on its non-covalent interactions, leading to a better understanding of its function in this context. This compound has been used to prepare anhydrous and hydrated multicomponent organic acid–base adducts, demonstrating its utility in crystallography and molecular structure analysis. These adducts have been characterized using X-ray diffraction, infrared spectroscopy, and elemental analysis, highlighting the compound's relevance in detailed structural studies (Jin et al., 2012).
Organic Acid-Base Adducts
Further research has developed six anhydrous organic acid-base adducts of this compound with various organic acids. These studies are pivotal in understanding the compound's role in organic salt and cocrystal formation. Through X-ray diffraction analysis, infrared spectroscopy, and elemental analysis, the properties of these adducts have been extensively characterized, revealing the compound's versatility in forming different structural types (Jin et al., 2014).
Amination and Synthesis Applications
This compound is involved in various synthesis processes. For instance, a novel method for the selective amination of 3-R-4,6-dinitrobenzo[d]isoxazoles at position 7 via oxidative nucleophilic substitution of hydrogen has been developed, using the nitroamines derived from this compound to synthesize new tricyclic heteroaromatic systems. This showcases the compound's role in facilitating complex chemical reactions and synthesizing new chemical entities (Bastrakov et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
6-bromo-1,2-benzoxazol-3-amine |
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InChI |
InChI=1S/C7H5BrN2O/c8-4-1-2-5-6(3-4)11-10-7(5)9/h1-3H,(H2,9,10) |
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InChI Key |
CNLHHYURQCSYLB-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC2=C(C=C1Br)ON=C2N |
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Molecular Formula |
C7H5BrN2O |
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DSSTOX Substance ID |
DTXSID70442433 |
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Record name | 6-bromobenzo[d]isoxazol-3-amine | |
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Molecular Weight |
213.03 g/mol |
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CAS No. |
177995-39-0 |
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Record name | 3-Amino-6-bromo-1,2-benzisoxazole | |
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